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Compound Name: 2-Fluorooxirane

CAS No.: 64515-39-5

Cat. No.: B14494622

Get Quote

A Comprehensive Comparison Guide for Synthetic Chemists and Toxicologists

Halooxiranes represent a fascinating class of reactive intermediates where the extreme ring

strain of the oxirane (epoxide) system is modulated by the electronic effects of a directly

attached halogen. For drug development professionals and synthetic chemists, understanding

the divergent reactivity of 2-fluorooxirane versus 2-chlorooxirane is critical. While they share a

structural backbone, their behavior in nucleophilic ring-opening reactions is dictated by a fierce

competition between halogen electronegativity and leaving-group ability.

As a Senior Application Scientist, I have structured this guide to move beyond basic properties,

detailing the mechanistic causality behind their reactivity and providing self-validating

experimental protocols for handling these unique epoxides.

Mechanistic Causality: Electronegativity vs. Leaving
Group Dynamics
The reactivity of halooxiranes is governed by two opposing forces: the inductive electron-

withdrawing effect of the halogen (which increases the electrophilicity of the epoxide carbons)
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and the bond dissociation energy of the carbon-halogen (C–X) bond.

2-Chlorooxirane (Chloroethylene Oxide): 2-Chlorooxirane is notoriously known as the ultimate

carcinogenic metabolite of vinyl chloride, generated in vivo via Cytochrome P450 2E1

oxidation. The C–Cl bond is relatively weak (~327 kJ/mol). Consequently, 2-chlorooxirane is

exceptionally short-lived, with an aqueous half-life of approximately 1.6 minutes at neutral pH.

The molecule rapidly undergoes spontaneous rearrangement—driven by the migration and

loss of the chloride ion—to form 2-chloroacetaldehyde. When reacting with biological

nucleophiles, the highly electrophilic epoxide undergoes an S_N2-like ring-opening where the

chloride acts as a leaving group, leading to the quantitative formation of DNA adducts, as

demonstrated in [1].

2-Fluorooxirane: In stark contrast, fluorine is the most electronegative element, which heavily

polarizes the C–F bond and makes the adjacent oxirane carbon highly susceptible to

nucleophilic attack. However, the C–F bond is exceptionally strong (~485 kJ/mol), making

fluoride a poor leaving group under standard conditions. Because the C–F bond resists

cleavage, 2-fluorooxirane does not undergo the spontaneous rearrangement seen in its

chlorinated counterpart. Instead, it remains stable enough to be utilized as an intact

electrophile in complex synthetic workflows, such as Lewis acid-catalyzed CO

cycloadditions to yield fluorinated cyclic carbonates, as highlighted in recent literature [2].

Quantitative Data Comparison
The following table summarizes the physicochemical and reactive properties of both

halooxiranes, drawing from authoritative databases including [3][4].
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Property 2-Fluorooxirane 2-Chlorooxirane

Molecular Weight 62.04 g/mol 78.50 g/mol

Aqueous Half-Life
Stable under controlled

synthetic conditions
~1.6 minutes (pH 7.4)

C–X Bond Strength ~485 kJ/mol (C–F) ~327 kJ/mol (C–Cl)

Primary Reactivity
Intermolecular nucleophilic

ring-opening

Spontaneous rearrangement /

Alkylation

Biological Target
Low direct toxicity (used in

synthesis)
DNA (Specifically Guanine N7)

Major Byproduct/Adduct

Fluorinated cyclic carbonates

(with CO

)

2-Chloroacetaldehyde / 7-(2-

oxoethyl)guanine

Experimental Workflows & Self-Validating Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems.

Every step includes an internal check to verify the success of the reaction and account for the

specific stability profile of the epoxide.

Protocol A: In Vitro Assessment of 2-Chlorooxirane DNA
Alkylation
Objective: Quantify the formation of 7-(2-oxoethyl)guanine to assess mutagenic potential.

Causality & Validation: Because 2-chlorooxirane is highly unstable (

= 1.6 min), it must be reacted immediately upon synthesis. Using a massive molar excess of
DNA ensures pseudo-first-order kinetics, preventing the epoxide from entirely hydrolyzing into
glycolaldehyde. A stable isotope-labeled guanine internal standard is spiked prior to HPLC/MS
to validate recovery and correct for matrix effects.

Preparation: Dissolve 10 mg of calf thymus DNA (approx. 8.1 µmol Guanine) in 2 mL of

physiological buffer (pH 7.4).
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Reaction: Introduce 50 µmol of freshly synthesized 2-chlorooxirane directly into the aqueous

DNA solution.

Incubation: Incubate at 37°C for 10 minutes. Rationale: 10 minutes covers over 5 half-lives of

the epoxide, ensuring complete consumption of the reactive intermediate.

Quenching: Quench the reaction with cold ethanol (-20°C) to precipitate the DNA and halt

any secondary degradation.

Hydrolysis & Spiking: Thermally hydrolyze the DNA to release the N7-guanine adducts.

Spike the sample with 15N-labeled 7-(2-oxoethyl)guanine (Internal Standard).

Analysis: Analyze via HPLC/ESI-MS. The ratio of the target adduct to the 15N-standard

validates the quantitative yield.

Protocol B: MOF-Catalyzed CO

Cycloaddition with 2-Fluorooxirane
Objective: Synthesize fluorinated cyclic carbonates via nucleophilic ring-opening. Causality &

Validation: The robust C–F bond prevents spontaneous degradation, allowing the epoxide to

diffuse into the pores of a Metal-Organic Framework (MOF). Lewis acidic sites activate the

epoxide, while a co-catalyst provides the nucleophile to initiate ring-opening. Conversion is

validated using

H-NMR by comparing the integration of epoxide protons versus cyclic carbonate protons.

Catalyst Activation: Heat the Tb-based MOF catalyst (e.g., NUC-162a) under a vacuum to

remove solvent guests and expose Lewis acidic Tb

sites.

Setup: In a high-pressure reactor, combine 10 mmol of 2-fluorooxirane, 0.011 mol%

activated MOF, and 5.0 mol% n-Bu

NBr (co-catalyst) under solvent-free conditions.

Pressurization: Purge the reactor with CO
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gas and pressurize to 1.0 MPa.

Reaction: Heat the mixture to 80°C and stir for 3 hours. Rationale: The elevated temperature

overcomes the activation energy barrier for the nucleophilic attack on the highly polarized,

yet strongly bonded, fluorinated carbon.

Quenching: Cool the reactor to room temperature and carefully depressurize. Separate the

solid catalyst via centrifugation.

Analysis: Dissolve an aliquot of the crude mixture in CDCl

and analyze via

H-NMR. The disappearance of the oxirane ring protons (approx. 2.5–3.5 ppm) and the
appearance of cyclic carbonate protons validates the conversion.

Pathway and Workflow Visualizations
The following diagrams map the logical relationships and experimental workflows described

above.
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Click to download full resolution via product page

Caption: Metabolic activation of vinyl chloride to 2-chlorooxirane and its dual reactive

pathways.
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Caption: Self-validating experimental workflow for MOF-catalyzed CO2 cycloaddition with 2-
fluorooxirane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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